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HPTLC Method for Quantifying Columbin

The identified study details a validated High-Performance Thin-Layer Chromatography (HPTLC) method for

the simultaneous quantification of columbin, cordifolioside A, and 20-β-hydroxyecdysone in Tinospora

cordifolia extracts [1]. The validation was performed following ICH guidelines [2].

The table below summarizes the key experimental parameters and validation data for this HPTLC method:

Parameter Description / Value

Analytical Technique High-Performance Thin-Layer Chromatography (HPTLC) with
densitometry [1].

Stationary Phase HPTLC aluminum plates pre-coated with silica gel 60 F₂₅₄ [1].

Mobile Phase Hexane–chloroform–methanol–formic acid [1].

RF Value of Columbin 0.86 [1].

Detection (Columbin) 600 nm after derivatization with anisaldehyde–sulfuric acid [1].

Linearity Range 675–1875 ng/band [1].

Precision (RSD) < 2% [1].
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Parameter Description / Value

Accuracy (Recovery) 98.06–98.80% [1].

Limit of Detection (LOD) 53.86 ng/band [1].

Limit of Quantification
(LOQ)

163.21 ng/band [1].

Identification HPTLC-ESI-MS/MS confirmed columbin with m/z = 359 [M + H]⁺ [1].

Experimental Protocol Overview

The following diagram illustrates the general workflow of the HPTLC method development and validation

process as described in the study:
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HPTLC Analysis Steps

Key Validation Tests

Start: Method Development

Sample Preparation:
- Extract powdered T. cordifolia stems
- Isolate and characterize markers

HPTLC Analysis

1. Apply sample as bands

Method Validation per ICH

2. Develop plate in mobile phase

3. Derivatize (for Columbin)

4. Perform densitometry

5. Confirm with ESI-MS/MS
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Diagram of the HPTLC Method Workflow and Validation

Here are further details on the experimental protocols:

Sample and Marker Preparation: The dried and powdered stems of T. cordifolia were extracted.
Columbin and the other marker compounds (cordifolioside A and 20-β-hydroxyecdysone) were

isolated in-house and characterized using UV, FTIR, HPLC-PDA, MS, and NMR to confirm their
identity and purity before use [1].

Chromatographic Procedure: Samples and standards were applied as bands on the HPTLC plate.
The plate was then developed in a twin-trough glass chamber saturated with the mobile phase vapor.

After development, the plate was dried. For columbin, derivatization with anisaldehyde-sulfuric acid
reagent was required, followed by heating, before densitometric scanning at 600 nm [1].

Validation Methodology: The method was validated per ICH guidelines [2]. Specific parameters
assessed included:
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Specificity: Achieved by the clear separation of the three compounds, confirmed by HPTLC-

ESI-MS/MS.
Linearity: Established using a minimum of five concentration levels for each compound.

Accuracy: Determined via recovery studies by spiking pre-analyzed samples with known
amounts of standards.

Precision: Evaluated as repeatability (intra-day precision) and expressed as Relative Standard
Deviation (RSD).

Robustness: Assessed by deliberately introducing small changes in parameters like mobile
phase composition or development distance [1].

Research Context and Further Steps

Research Context: This HPTLC method was developed to standardize Tinospora cordifolia extracts.

The study emphasizes the importance of marker-based standardization to ensure the quality, safety,
and efficacy of botanical drugs, with columbin being one of several key bioactive compounds

targeted [1].
Finding Comparative Data: The search results did not contain a direct comparison of different

analytical methods for validating columbin. To find such comparisons, I suggest:
Using specialized scientific databases like SciFinder, Reaxys, or Google Scholar with specific

search terms such as "HPLC vs. UPLC columbin validation," "comparative validation
columbin quantification," or "columnin ICH guideline method comparison."

Reviewing the reference lists of existing articles on columbin analysis to locate earlier
comparative method studies.

Consulting official pharmacopoeias (like USP, EP, or IP) to see if monographs for Tinospora
cordifolia or columbin specify a particular analytical method.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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